Cas no 215815-08-0 (5-Bromo-2-propionylphenyl methanesulfonate)

5-Bromo-2-propionylphenyl methanesulfonate is a brominated aromatic compound featuring a propionyl group and a methanesulfonate ester functionality. Its structural design makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules through selective functionalization. The presence of both electron-withdrawing (bromo, methanesulfonate) and electron-donating (propionyl) groups enhances its reactivity in cross-coupling reactions and nucleophilic substitutions. This compound is particularly useful in pharmaceutical and agrochemical research, where precise modification of aromatic scaffolds is required. Its stability under standard conditions and compatibility with common reagents further contribute to its utility in multistep synthetic routes. Careful handling is advised due to potential sensitivity to moisture and strong bases.
5-Bromo-2-propionylphenyl methanesulfonate structure
215815-08-0 structure
Product name:5-Bromo-2-propionylphenyl methanesulfonate
CAS No:215815-08-0
MF:C10H11BrO4S
MW:307.160941362381
CID:253474
PubChem ID:10924809

5-Bromo-2-propionylphenyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-[4-bromo-2-[(methylsulfonyl)oxy]phenyl]-
    • (5-bromo-2-propanoylphenyl) methanesulfonate
    • 5-Bromo-2-propionylphenyl methanesulfonate
    • 5-bromo-2-propanoylphenyl methanesulfonate
    • 5-bromo-2-proponylphenyl ester
    • methane sulfonicacid 5-bromo-2-propionyl-phenyl ester
    • Methanesulfonic acid 5bromo-2-propionyl-phenyl ester
    • DTXSID10448575
    • AKOS027384325
    • Methanesulfonic acid 5-bromo-2-propionyl-phenyl ester
    • OTYZMSGPZHZGGI-UHFFFAOYSA-N
    • 215815-08-0
    • SCHEMBL4264335
    • 5-BROMO-2-PROPIONYLPHENYLMETHANESULFONATE
    • MDL: MFCD03844659
    • Inchi: InChI=1S/C10H11BrO4S/c1-3-9(12)8-5-4-7(11)6-10(8)15-16(2,13)14/h4-6H,3H2,1-2H3
    • InChI Key: OTYZMSGPZHZGGI-UHFFFAOYSA-N
    • SMILES: CCC(=O)C1=C(C=C(C=C1)Br)OS(=O)(=O)C

Computed Properties

  • Exact Mass: 305.95600
  • Monoisotopic Mass: 305.95614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.8Ų
  • XLogP3: 2.3

Experimental Properties

  • PSA: 68.82000
  • LogP: 3.46100

5-Bromo-2-propionylphenyl methanesulfonate Security Information

5-Bromo-2-propionylphenyl methanesulfonate Customs Data

  • HS CODE:2914400090
  • Customs Data:

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

5-Bromo-2-propionylphenyl methanesulfonate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B068490-50mg
5-Bromo-2-propionylphenyl methanesulfonate
215815-08-0
50mg
$ 305.00 2022-06-07
A2B Chem LLC
AD27180-250mg
5-Bromo-2-propionylphenyl methanesulfonate
215815-08-0
250mg
$855.00 2024-04-20
A2B Chem LLC
AD27180-1g
5-Bromo-2-propionylphenyl methanesulfonate
215815-08-0
1g
$2274.00 2024-04-20
Crysdot LLC
CD12095893-1g
5-Bromo-2-propionylphenyl methanesulfonate
215815-08-0 97%
1g
$846 2024-07-24
TRC
B068490-250mg
5-Bromo-2-propionylphenyl methanesulfonate
215815-08-0
250mg
$ 1015.00 2022-06-07
TRC
B068490-100mg
5-Bromo-2-propionylphenyl methanesulfonate
215815-08-0
100mg
$ 510.00 2022-06-07

Additional information on 5-Bromo-2-propionylphenyl methanesulfonate

Comprehensive Overview of 5-Bromo-2-propionylphenyl methanesulfonate (CAS No. 215815-08-0): Properties, Applications, and Industry Insights

5-Bromo-2-propionylphenyl methanesulfonate (CAS No. 215815-08-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and reactivity. This methanesulfonate derivative is characterized by the presence of a bromine substituent and a propionyl group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery and material science, particularly in the development of novel bioactive molecules.

The compound’s molecular structure (C11H13BrO4S) offers versatility in organic synthesis, enabling modifications for targeted applications. Its methanesulfonate ester group enhances solubility and reactivity, which is critical for high-yield reactions. Recent studies highlight its role in cross-coupling reactions, a trending topic in green chemistry, where efficiency and sustainability are prioritized. This aligns with the growing demand for eco-friendly synthetic routes, a frequent search query among chemists and industry professionals.

In the context of pharmaceutical intermediates, 5-Bromo-2-propionylphenyl methanesulfonate is investigated for its potential in constructing heterocyclic frameworks, a key focus in medicinal chemistry. The bromo-substituted aromatic ring allows for further functionalization, addressing the need for diverse chemical libraries in drug development. Online discussions often revolve around its compatibility with palladium-catalyzed reactions, a technique widely used in API manufacturing.

From a commercial perspective, the compound’s availability and purity standards are frequently searched topics. Suppliers emphasize HPLC-validated batches to meet the stringent requirements of GMP compliance, reflecting industry trends toward quality assurance. Analytical data, including NMR spectra and mass spectrometry results, are critical for researchers verifying its identity—a common concern in peer-reviewed studies.

Emerging applications of 5-Bromo-2-propionylphenyl methanesulfonate also extend to agrochemical research, where its derivatives are explored for crop protection formulations. This connects with broader interest in sustainable agriculture, a hot topic in scientific and policy circles. The compound’s stability under various conditions makes it a candidate for formulation optimization, another area of frequent inquiry.

Safety and handling protocols for this compound are designed to align with laboratory best practices, a recurring theme in chemical safety databases. While not classified as hazardous under standard regulations, proper storage conditions (e.g., moisture-sensitive, light-protected) are emphasized to maintain its integrity—a detail often sought by laboratory managers.

In summary, 5-Bromo-2-propionylphenyl methanesulfonate (CAS No. 215815-08-0) represents a multifaceted tool for researchers. Its relevance to cutting-edge chemistry and alignment with industry demands ensure continued interest, as reflected in academic publications and patent filings. Future directions may explore its utility in catalysis and nanomaterial synthesis, further expanding its scientific footprint.

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